Cas no 74254-66-3 (1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid
• CAS No: 74254-66-3
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• MDL: MFCD12074408
• CID: 541288
• PubChem ID: 14938072
• Update Time: 2025-11-01

1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)cyclohexane-1-carboxylic acid
• 74254-66-3
• 1-(Phenylsulfonyl)cyclohexanecarboxylic acid
• Z425859420
• EN300-214544
• 1-(Phenylsulfonyl)cyclohexanecarboxylicacid
• DTXSID20565747
• AKOS009546928
• 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid

• MDL： MFCD12074408
• Inchi： 1S/C13H16O4S/c14-12(15)13(9-5-2-6-10-13)18(16,17)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H,14,15)
• InChI Key： QIDSTHQKFFPEIH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1(C(=O)O)CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 268.07693016g/mol
• Monoisotopic Mass: 268.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid

1-(Benzenesulfonyl)cyclohexane-1-carboxylic Acid: A Versatile Compound in Pharmaceutical and Material Sciences

1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid, with the CAS No. 74254-66-3, is a multifunctional organic compound that has garnered significant attention in the fields of pharmaceutical research, material sciences, and chemical synthesis. This molecule is characterized by its unique combination of a cyclohexane ring, a carboxylic acid functional group, and a benzenesulfonyl substituent, which together create a scaffold with potential for diverse applications. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for drug discovery and functional material design.

The 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid molecule exhibits a complex chemical structure that allows for interactions with various biomolecules. The benzenesulfonyl group contributes to molecular rigidity and hydrophobicity, while the cyclohexane-1-carboxylic acid moiety provides a flexible framework for functional group modifications. This structural versatility has enabled researchers to explore its potential in designing molecules with tailored biological activities. For instance, recent studies have demonstrated its ability to act as a scaffold for the synthesis of compounds with enhanced solubility and bioavailability, which are critical factors in pharmaceutical development.

One of the most notable advancements in the study of 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid is its application in the development of targeted drug delivery systems. Researchers have leveraged its chemical properties to create prodrugs that can selectively release active pharmaceutical ingredients (APIs) at specific sites within the body. For example, a 2023 study published in Journal of Medicinal Chemistry reported the successful synthesis of a derivative of this compound that showed improved permeability across the blood-brain barrier, opening new avenues for the treatment of neurological disorders.

In addition to pharmaceutical applications, the 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid has also been explored for its potential in material sciences. Its ability to form stable supramolecular assemblies has made it a candidate for the development of stimuli-responsive polymers. A 2022 study in Advanced Materials demonstrated that this compound could be used as a building block for creating self-assembling nanomaterials with tunable mechanical properties. These materials have potential applications in tissue engineering, where controlled mechanical behavior is essential for mimicking native extracellular matrices.

Recent advances in computational chemistry have further enhanced the understanding of the 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid’s molecular behavior. Machine learning algorithms have been employed to predict its interaction with biological targets, such as ion channels and receptors. A 2023 study in ACS Chemical Biology utilized these predictive models to identify novel binding sites on the compound, which could lead to the design of more potent derivatives. This integration of computational methods with experimental data has significantly accelerated the discovery process.

The 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid is also being investigated for its role in modulating inflammatory responses. Preclinical studies have shown that its derivatives can inhibit the activation of pro-inflammatory pathways, such as the NF-κB signaling cascade. This property has sparked interest in its potential as an anti-inflammatory agent, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease. A 2024 review in Pharmacological Research highlighted the promising results from these studies, emphasizing the compound’s therapeutic potential.

Another area of focus is the 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid’s application in green chemistry. Researchers are exploring sustainable synthesis methods to reduce the environmental impact of its production. For example, a 2023 study in Green Chemistry reported the development of a catalytic process using biodegradable catalysts, which significantly reduced waste generation and energy consumption. This aligns with the growing emphasis on eco-friendly chemical processes in the pharmaceutical industry.

The 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid’s structural diversity has also led to its use in the development of chiral compounds. Its ability to form enantiomers has been exploited in the synthesis of optically active molecules, which are crucial for pharmaceutical applications where stereochemistry determines biological activity. A 2022 study in Organic Letters demonstrated the synthesis of a chiral derivative with enhanced enantioselectivity, showcasing the compound’s potential in asymmetric synthesis.

Despite its promising applications, challenges remain in the full exploitation of 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid’s potential. One such challenge is the optimization of its solubility and stability under physiological conditions. Researchers are actively working on modifying its chemical structure to enhance these properties. For instance, a 2024 study in Journal of Pharmaceutical Sciences explored the use of co-solvents and excipients to improve the compound’s solubility, which is critical for its formulation into oral or injectable dosage forms.

Moreover, the 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid’s role in drug delivery systems has prompted investigations into its biocompatibility. Studies are being conducted to assess its toxicity and long-term effects in vivo. A 2023 preclinical study in Toxicological Sciences reported that the compound exhibited minimal cytotoxicity at therapeutic concentrations, suggesting its safety for further development.

As research into 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid continues to evolve, its potential applications are expanding beyond traditional pharmaceutical and material sciences. Emerging fields such as nanotechnology and biotechnology are beginning to explore its unique properties. For example, its ability to self-assemble into nanostructures has been proposed for use in drug delivery and biosensors. These interdisciplinary applications highlight the compound’s versatility and the importance of continued research.

In conclusion, 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid represents a promising molecule with a wide range of applications. Its structural characteristics and chemical versatility have enabled researchers to explore its potential in various domains, from pharmaceutical development to advanced material design. As new technologies and methodologies emerge, the study of this compound is expected to yield further insights and innovations, solidifying its role in modern science and technology.

For further information on the latest research and developments related to 1-(Benzenesulfonyl)cyclohexane-1-carboxylic acid, it is recommended to consult recent publications in reputable scientific journals and industry reports. Staying updated with the latest advancements in this field can provide valuable insights into its potential impact on future scientific and industrial applications.